Cas no 1261848-63-8 (2-Bromo-3'-chloro-5'-hydroxypropiophenone)

• Product Name: 2-Bromo-3'-chloro-5'-hydroxypropiophenone
• CAS No: 1261848-63-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4938644
• Update Time: 2025-05-21

2-Bromo-3'-chloro-5'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-chloro-5'-hydroxypropiophenone

• Inchi： 1S/C9H8BrClO2/c1-5(10)9(13)6-2-7(11)4-8(12)3-6/h2-5,12H,1H3
• InChI Key： YLWUFUHOCFFZTQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)O)Cl)=O

Computed Properties

• Exact Mass: 261.93962 g/mol
• Monoisotopic Mass: 261.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 263.51

Additional information on 2-Bromo-3'-chloro-5'-hydroxypropiophenone

Comprehensive Overview of 2-Bromo-3'-chloro-5'-hydroxypropiophenone (CAS No. 1261848-63-8): Properties, Applications, and Industry Insights

2-Bromo-3'-chloro-5'-hydroxypropiophenone (CAS No. 1261848-63-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated and chlorinated derivative of hydroxypropiophenone serves as a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₉H₈BrClO₂, combines halogenated and hydroxyl functional groups, enabling diverse reactivity patterns.

Recent studies highlight the compound's role in drug discovery, particularly in modifying pharmacokinetic properties of lead candidates. Researchers leverage its halogen-substituted aromatic ring to enhance binding affinity in target proteins, a strategy aligned with the growing demand for precision medicine. The hydroxypropiophenone scaffold also finds applications in developing UV-stabilizers and flavor precursors, addressing needs in materials science and food chemistry.

From a synthetic perspective, 2-Bromo-3'-chloro-5'-hydroxypropiophenone demonstrates remarkable stability under standard laboratory conditions (melting point: 112-114°C). Its dual halogenation pattern enables selective cross-coupling reactions, making it valuable for palladium-catalyzed transformations – a hot topic in green chemistry discussions. The compound's electron-withdrawing characteristics are particularly useful in designing electron-deficient aromatics for organic electronic materials.

Analytical characterization of CAS 1261848-63-8 typically involves HPLC purity analysis (>98%) and spectroscopic verification (distinct ¹H NMR signals at δ 7.8-8.1 ppm for aromatic protons). These quality control measures respond to the pharmaceutical industry's emphasis on impurity profiling, a frequent search term among quality assurance professionals. The compound's chromatographic behavior has been extensively documented to support method development in analytical laboratories.

In material science applications, the hydroxy-ketone moiety of this compound facilitates chelation with metal ions, sparking interest for developing functional coatings. This aligns with current trends in smart materials research, where users frequently search for "halogenated aromatic building blocks." The meta-chloro substitution pattern specifically influences crystallinity – a property critical for organic semiconductors design.

Regulatory aspects of 2-Bromo-3'-chloro-5'-hydroxypropiophenone comply with standard laboratory chemical guidelines. Proper handling requires PPE (personal protective equipment) as with any fine chemical, reflecting workplace safety concerns often queried in search engines. The compound's environmental fate has been evaluated through standard biodegradation assays, meeting ecological safety criteria for research-scale applications.

Market intelligence indicates growing procurement of CAS 1261848-63-8 by contract research organizations (CROs) specializing in heterocyclic chemistry. This correlates with pharmaceutical industry searches for "brominated synthons for medicinal chemistry." The compound's cost-effectiveness compared to similar polyhalogenated aromatics makes it attractive for high-throughput screening applications.

Future research directions may explore the compound's potential in photoredox catalysis systems, given its light-absorbing properties in the UV range. Such applications would address trending searches about "sustainable catalytic systems." The ortho-bromo substitution specifically enables interesting cyclization pathways under photochemical conditions, as documented in recent visible-light mediated reactions literature.

Technical note: When storing 2-Bromo-3'-chloro-5'-hydroxypropiophenone, desiccated conditions below 25°C preserve stability. This practical information responds to common storage-related queries from laboratory technicians. The compound shows excellent compatibility with common organic solvents (DMSO, ethanol, dichloromethane), facilitating formulation in various research applications.